molecular formula C18H24N2O4 B5675258 N-[(8-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-2-(2-oxopiperidin-1-yl)acetamide

N-[(8-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-2-(2-oxopiperidin-1-yl)acetamide

Cat. No. B5675258
M. Wt: 332.4 g/mol
InChI Key: OFGUZIGYSSCPOQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of derivatives related to N-[(8-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-2-(2-oxopiperidin-1-yl)acetamide involves several key steps, including the formation of the 2H-chromen-2-one scaffold, bromination, cyclization, and amide formation. Shah et al. (2016) describe the solvent-free synthesis of similar derivatives starting with 2-Hydroxy-3-methoxybenzaldehyde and Ethyl acetoacetate in the presence of Piperidine catalyst, followed by bromination and cyclization to form the main scaffold, which is then reacted with different acid chlorides to yield the title compounds (Shah et al., 2016).

Molecular Structure Analysis

The molecular structure of related compounds showcases characteristic features such as planarity and specific angular orientations between functional groups. For instance, Camerman et al. (2005) investigated the crystal structure of 2-acetamido-N-benzyl-2-(methoxyamino)acetamides, revealing linear and bent conformations of the acetylaminoacetamide moiety, influenced by hydrogen bonding and packing interactions (Camerman et al., 2005).

Chemical Reactions and Properties

The chemical reactivity of this class of compounds includes their participation in various organic reactions, such as cyclo-condensation, Suzuki-Miyaura coupling, and reactions with different reagents to introduce various functional groups. Schmidt et al. (2012) describe the Suzuki-Miyaura coupling as a key step in synthesizing coumarin derivatives with potential biological activities (Schmidt et al., 2012).

Physical Properties Analysis

The physical properties of these compounds, such as melting points, solubility, and crystallinity, are crucial for their application in drug formulation. However, detailed studies on the physical properties specific to N-[(8-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-2-(2-oxopiperidin-1-yl)acetamide are limited in the available literature.

Chemical Properties Analysis

The chemical properties, including acidity/basicity, reactivity with various chemical agents, and stability under different conditions, are essential for understanding the compound's behavior in biological systems and its potential as a therapeutic agent. While specific data on N-[(8-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-2-(2-oxopiperidin-1-yl)acetamide are scarce, related studies suggest these compounds exhibit significant biological activities and chemical reactivities that merit further investigation (Behrami & Dobroshi, 2019).

properties

IUPAC Name

N-[(8-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-2-(2-oxopiperidin-1-yl)acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H24N2O4/c1-23-15-6-4-5-14-9-13(12-24-18(14)15)10-19-16(21)11-20-8-3-2-7-17(20)22/h4-6,13H,2-3,7-12H2,1H3,(H,19,21)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OFGUZIGYSSCPOQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC2=C1OCC(C2)CNC(=O)CN3CCCCC3=O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H24N2O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

332.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[(8-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-2-(2-oxopiperidin-1-yl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.